3-Chloro-4-fluorobenzyl alcohol

• IUPAC Name: (3-chloro-4-fluorophenyl)methanol
• InChI: InChI=1S/C7H6ClFO/c8-6-3-5(4-10)1-2-7(6)9/h1-3,10H,4H2
• InChI Key: KRQHBUXUXOPOON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CO)Cl)F
• Molecular Formula: C7H6ClFO
• DSSTOX Substance ID: DTXSID50378589
• Molecular Weight: 160.57 g/mol
• CAS No.: 161446-90-8

Description

3-Chloro-4-fluorobenzyl alcohol (3-CFBA) is an important intermediate in organic synthesis, widely used in the pharmaceutical and agrochemical industries. It is also utilized in the manufacture of a variety of compounds such as antifungal agents, herbicides, and insecticides. 3-CFBA has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. This article will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of 3-CFBA.

Scientific Research Applications

• Aryl-Alcohol Oxidase Catalysis : A study by Ferreira et al. (2015) explored how aromatic stacking interactions influence the catalysis in aryl-alcohol oxidase (AAO). They found that reactions with 3-chloro- or 3-fluorobenzyl alcohols proceed via a ping-pong mechanism, with different substituents altering the mechanism.

• Synthesis and Characterization : Saharan and Joshi (2016) reported on the eco-friendly synthesis and characterization of halo-substituted benzyl alcohols, including 2-Chloro-6-fluorobenzyl alcohol, using biotransformation.

• Metabolic Fate Study : Blackledge, Nicholson, and Wilson (2003) conducted an NMR study on the metabolic fate of 2-, 3-, and 4-fluorobenzyl alcohols in rats. They identified N-acetylcysteinyl conjugates as minor metabolites in urine.

• Fluorobenzyl Derivatives Synthesis : Hida, Beney, Robert, and Luu-Duc (1995) described the preparation of 2-(α-fluorobenzyl)benzimidazole derivatives, from benzylic alcohols using a 2-chloro-1,1,2-trifluorotriethylamine reagent.

• Alcohol Protecting Group Development : Crich, Li, and Shirai (2009) introduced a new benzyl ether-type protecting group for alcohols, the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group, showcasing its application in the synthesis of beta-mannopyranosides.

• 4-[18F]Fluorobenzyl Halides Preparation : Iwata et al. (2000) developed a convenient method for automated preparation of 4-[18F]fluorobenzyl halides from no-carrier-added [18F]fluoride.

Mechanism of Action

Mode of Action

Benzyl alcohols typically interact with their targets through hydrogen bonding and hydrophobic interactions . The presence of the chlorine and fluorine atoms may influence the compound’s reactivity and binding affinity .

Biochemical Pathways

Benzyl alcohols can undergo various reactions, including conversion into alkyl halides, tosylates, esters, and dehydration to yield alkenes .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . The compound’s logP values suggest moderate lipophilicity, which could influence its distribution and bioavailability .

Result of Action

Benzyl alcohols can cause skin and eye irritation, and may cause respiratory irritation .

Synthesis routes and methods

Procedure details

To a solution of LiAlH4 (2.2 g) in THF (100 mL) at 0° C. under nitrogen was added 3-chloro-4-fluorobenzoic acid (Aldrich; 10 g). After stirring for 1 hour at 0° C. the mixture was stirred for 1 hour at 25° C. followed by the addition of a further 1.0 g of LiAlH4. Stirring was continued for a further 12 hours at 25° C. after which time the mixture was cooled to 0° C. and quenched with H2O. The mixture was then acidified with 1N HCl (aq) and extracted with EtOAc. After washing with NaHCO3 (aq) and drying (MgSO4), the organic solution was evaporated to give the title compound as an oil.